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These application notes provide a detailed protocol for the labeling of autologous leukocytes
with Technetium-99m (99mTc) exametazime (Ceretec™), a crucial procedure for the
scintigraphic localization of intra-abdominal infections and inflammatory bowel disease.[1][2]
The following sections detail the underlying mechanism, a comprehensive experimental
protocol, and essential quality control measures to ensure reliable and accurate diagnostic
imaging.

Principle and Mechanism of Action

Ceretec™ (exametazime) is a lipophilic chelating agent that, when reconstituted with 99mTc
pertechnetate in the presence of a stannous reductant, forms a neutral, lipophilic 99mTc-
exametazime complex.[1][2][3] This lipophilic nature allows the complex to passively diffuse
across the cell membranes of leukocytes.[3] Once inside the cell, the complex is converted into
a less lipophilic, hydrophilic species.[1][3] This hydrophilic form is unable to diffuse back out of
the cell, effectively trapping the 99mTc radiolabel within the leukocyte.[3] These radiolabeled
leukocytes, when reinjected into the patient, migrate to sites of infection or inflammation as part
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of the normal immune response, allowing for visualization of these areas using a gamma
camera.[4]

Quantitative Data Summary

The efficiency of the labeling process and the quality of the final radiolabeled product are
critical for accurate imaging. Key quantitative parameters are summarized in the tables below.

Table 1. Recommended Dosage and Labeling Parameters

Parameter Value Reference
Recommended Adult Dose 370-740 MBq [5]
Recommended Pediatric Dose  3.7-7.4 MBag/kg [6]
Incubation Time 10 - 15 minutes [1]
Incubation Temperature Room Temperature

Table 2: Quality Control Specifications

Parameter Specification Reference

Radiochemical Purity of

) = 80% [1]
99mTc-exametazime
Labeling Efficiency (LE) 40 - 80% [7]
Labeled Leukocyte Viability > 97% [8]
pH of 99mTc-HMPAO
9.0-9.8 [7]

preparation

Experimental Protocols

Materials:

o Ceretec™ (exametazime) kit for radiolabeling
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Sterile, non-pyrogenic 99mTc sodium pertechnetate from a generator eluted within 24
hours[1]

60 mL sterile syringes

19-gauge needles

Acid-citrate-dextrose (ACD) anticoagulant solution[9]

6% Hydroxyethyl starch (HES) solution for erythrocyte sedimentation[8]
Sterile centrifuge tubes (15 mL and 50 mL)

Sterile, pyrogen-free normal saline (0.9% NaCl)

Cell-free plasma (autologous)

Dose calibrator

Laminar flow hood or cell isolator for aseptic technique

Microscope and hemocytometer for cell counting and viability assessment
pH test strips[7]

Instant thin-layer chromatography (ITLC-SG) strips for radiochemical purity testing[5]
Protocol:

Part 1: Leukocyte Isolation

» Blood Collection: Draw approximately 40-60 mL of venous blood from the patient into a
sterile syringe containing ACD anticoagulant.[6][9][10]

o Erythrocyte Sedimentation: Transfer the anticoagulated blood to a sterile 50 mL centrifuge
tube and add 6% HES solution. Gently mix and allow the red blood cells to sediment for 30-
60 minutes at room temperature.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.accessdata.fda.gov/drugsatfda_docs/label/2018/019829s034lbl.pdf
https://pdfs.semanticscholar.org/fff3/8df5f1e98196465a1d6ffa6c81c0f4e83f8c.pdf
https://www.researchgate.net/publication/368754846_Leukocyte_Labeling_with_Tc-99m-HMPAO_The_Role_of_Leucocyte_Numbers_and_Medication_on_the_Labeling_Efficacy_and_Image_Quality
https://www.mattioli1885journals.com/index.php/actabiomedica/article/view/7064/4875
https://pmc.ncbi.nlm.nih.gov/articles/PMC6502120/
https://ref.mcbradiology.com/Protocols,%20Policies,%20Worksheets%20&%20Forms/Nucs/Practice%20Guidelines/Technetium%20Ceretec%20WBC%20Scintigraphy%20in%20Infection%20&%20Inflammation.pdf
https://pdfs.semanticscholar.org/fff3/8df5f1e98196465a1d6ffa6c81c0f4e83f8c.pdf
https://www.mercycare.org/app/files/public/3568/pdf-NM-Ceretec-WBC_v2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Leukocyte-Rich Plasma (LRP) Collection: Carefully aspirate the upper leukocyte-rich plasma
layer and transfer it to a new sterile 50 mL centrifuge tube.

o Cell Pellet Formation: Centrifuge the LRP at 150-450 g for 5-10 minutes to form a soft cell
pellet.

e Plasma Removal: Decant the supernatant (leukocyte-poor plasma) into a separate sterile
tube and save it for later use (this will be your cell-free plasma).

o Red Blood Cell Lysis (Optional): If significant red blood cell contamination is present,
resuspend the cell pellet in a small volume of sterile saline and perform hypotonic lysis.

o Cell Washing: Resuspend the leukocyte pellet in cell-free plasma and centrifuge again at 150
g for 8 minutes.[6] Discard the supernatant. Repeat this washing step as necessary to obtain
a clean leukocyte pellet.

Part 2: 99mTc-Ceretec Labeling

» Reconstitution of Ceretec™: In a sterile vial, add 5 mL of sterile, non-pyrogenic 99mTc
sodium pertechnetate (up to 1100 MBqQ) to the Ceretec™ vial.[5] Gently mix to dissolve.

o Radiochemical Purity Check: Before use, determine the radiochemical purity of the 99mTc-
exametazime complex. It must be at least 80%.[1]

 Incubation: Add approximately 1 mL of the freshly prepared 99mTc-exametazime solution
(containing the desired activity, typically 750-1,000 MBq) to the isolated leukocyte pellet.[7]

o Gently swirl the suspension and incubate at room temperature for 10-15 minutes, with
occasional gentle agitation to ensure the cells remain suspended.[1]

» Stopping the Labeling Reaction: After incubation, add approximately 5 mL of cell-free plasma
or sterile saline to the cell suspension to stop the labeling process.[5][7]

Part 3: Quality Control and Re-injection

o Separation of Labeled Cells: Centrifuge the cell suspension at 150 g for 8 minutes to pellet
the now-labeled leukocytes.[6]
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Labeling Efficiency Calculation: Carefully separate the supernatant from the cell pellet.
Measure the radioactivity in both the pellet and the supernatant using a dose calibrator.
Calculate the labeling efficiency (LE) using the following formula: LE (%) = [Activity in pellet /
(Activity in pellet + Activity in supernatant)] x 100

Cell Viability Assessment: A small aliquot of the labeled cell suspension can be used to
assess cell viability using the trypan blue exclusion test. Viability should be greater than
97%.[8]

Final Preparation for Injection: Gently resuspend the labeled leukocyte pellet in 3-5 mL of
cell-free plasma or sterile saline.

Visually inspect the final preparation for any aggregates, clumps, or clots.[7]

Dose Administration: Draw the patient's dose into a sterile syringe and measure the activity
in a dose calibrator immediately prior to administration.[1] The labeled leukocytes should be
reinjected into the patient as soon as possible, preferably within 1-2 hours of labeling.[6]

Visualizations
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Leukocyte Isolation

1. Blood Collection
(40-60 mL in ACD)

2. RBC Sedimentation
(with 6% HES)

3. Collect Leukocyte-Rich Plasma

4. Centrifuge to Pellet Leukocytes

99mTc-Ceretec Labeling

1. Reconstitute Ceretec™

5. Remove and Save Plasma (with 99mTc)

2. Radiochemical Purity Check

6. Wash Leukocyte Pellet (280%)

3. Incubate with Leukocytes
(10-15 min, RT)

4. Stop Labeling Reaction
(add plasma/saline)

Quality Contrc; } & Re-injection

1. Centrifuge Labeled Cells

Y

2. Calculate Labeling Efficiency

Y

3. Assess Cell Viability

Y
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Y

5. Administer Dose to Patient
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Caption: Experimental workflow for Ceretec™ leukocyte labeling.
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Caption: Mechanism of Ceretec™ uptake and retention in leukocytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Ceretec™
Leukocyte Labeling in Infection Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204290/docs#application-notes-and-protocols-for-
ceretec-leukocyte-labeling-in-infection-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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